Cas no 829-74-3 (Levonordefrin)

• Product Name: Levonordefrin
• CAS No: 829-74-3
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD00134415
• CID: 40028
• PubChem ID: 329750049
• Update Time: 2024-10-27

Levonordefrin Chemical and Physical Properties

Names and Identifiers

• Levonordefrin
• (-)-3,4-DIHYDROXY NOREPHEDRINE
• (-)-3,4-DIHYDROXYNOREPHREDRINE
• 4-(2-Amino-1-hydroxypropyl)benzene-1,2-diol
• (-)-Nordefrin
• 1(S),2(R)-(+)-nordefrin
• 3,4-Dihydroxyphenethylamine derivative
• 4-[(1R,2S)-2-amino-1-hydroxypropyl]benzene-1,2-diol
• BA 2818
• CORBADRINE
• D-(-)-Cobefrin
• l-Cobefrin
• Levonordefrin (200 mg)
• Levonordefrin Base
• Neo-cobefrin
• 1,2-Benzenediol, 4-(2-amino-1-hydroxypropyl)-, [R-(R*,S*)]- (ZCI)
• 4-[(1R,2S)-2-Amino-1-hydroxypropyl]-1,2-benzenediol (ACI)
• Benzyl alcohol, α-(1-aminoethyl)-3,4-dihydroxy-, erythro-(-)- (8CI)
• l-Norephedrine, 3,4-dihydroxy- (6CI)
• (-)-Cobefrin
• (-)-erythro-α-Methylnoradrenaline
• (-)-α-Methylnoradrenaline
• (-)-α-Methylnorepinephrine
• (1R,2S)-(-)-3,4-Dihydroxynorephedrine
• 4-((1R,2S)-2-Amino-1-hydroxypropyl)benzene-1,2-diol
• L-α-Methylnoradrenaline
• l-α-(1-Aminoethyl)-3,4-dihydroxybenzyl alcohol
• 1,2-BENZENEDIOL, 4-((1R,2S)-2-AMINO-1-HYDROXYPROPYL)-
• HMS2097C20
• Nordefrin
• L-Nordefrin
• NSC-757084
• SCHEMBL119171
• V008L6478D
• KBioSS_002122
• SPECTRUM1500365
• SBI-0051428.P003
• SR-05000002090-1
• CHEBI:10304
• Nordefrin, (-)-
• Prestwick3_000739
• LEVONORDEFRIN [USP MONOGRAPH]
• Tox21_112051_1
• NCGC00016542-03
• IDI1_000315
• 829-74-3
• NSC757084
• CCG-40121
• BA-2818
• HMS1920J07
• HY-107915
• UNII-R81X549E70
• AKOS006280500
• LEVONORDEFRIN [USP-RS]
• Levonordefrin, United States Pharmacopeia (USP) Reference Standard
• BPBio1_000768
• Levonordefrin [USP]
• erythro-(-)-alpha-(1-Aminoethyl)-3,4-dihydrobenzyl alcohol
• Spectrum3_000480
• CAS-829-74-3
• alpha-(1-Aminoethyl)-3,4-dihydroxybenzyl alcohol
• KBio2_004690
• NINDS_000315
• NCGC00015345-01
• NCGC00163349-01
• 1,2-BENZENEDIOL, 4-((1R,2S)-2-AMINO-1-HYDROXYPROPYL)-, REL-
• Lopac-D-5290
• 1,2-BENZENEDIOL, 4-(2-AMINO-1-HYDROXYPROPYL)-, (R*,S*)-(+/-)-
• NORDEFRIN [MI]
• Corbadrine [INN]
• MS-22982
• LevonordefrinCorbadrine
• (-)-3,4-Dihydroxynorephedrine
• alpha-Methylnoradrenaline
• HMS500P17
• (+/-)-GA-(1-AMINOETHYL)-3,4-DIHYDROXYBENZYL ALCOHOL
• GTPL508
• SR-05000002090
• NSC 757084
• NCGC00016542-02
• BSPBio_002220
• HMS2091P13
• BDBM50223426
• (-)-.ALPHA.-(1-AMINOETHYL)-3,4-DIHYDROXYBENZYL ALCOHOL
• F82166
• L-.alpha.-methylnoradrenaline
• 74812-63-8
• AB00052030_04
• Benzyl alcohol, .alpha.-(1-aminoethyl)-3,4-dihydroxy-, erythro-(-)-
• NCGC00016542-04
• BENZYL ALCOHOL, .ALPHA.-(1-AMINOETHYL)-3,4-DIHYDROXY-, ERYTHRO-(+/-)-
• 1,2-BENZENEDIOL, 4-(2-AMINO-1-HYDROXYPROPYL)-, (R-(R*,S*))
• NS00068182
• 3,4-Dihydroxynorephedrin
• NORDEFRIN (-)-FORM [MI]
• CS-0030862
• Corbadrinum
• Spectrum_001642
• Corbadrinum [INN-Latin]
• SPBio_001010
• L-norephedrine, 3,4-dihydroxy-
• UNII-V008L6478D
• KBio2_002122
• HMS3714C20
• Pharmakon1600-01500365
• alpha-Me-NE
• alpha-Methylnorepinephrine
• KBio2_007258
• KBioGR_000463
• Spectrum4_000032
• Corbadrina [INN-Spanish]
• (-)3,4-Dihydroxynorephedrine
• Corbadrin
• Tox21_112051
• DTXSID6046349
• DB06707
• (-)-alpha-Methylnoradrenaline
• SR-05000002090-2
• Q12745763
• Levonordefrin (USP)
• CORBADRINE [WHO-DD]
• Corbadrina
• 1,2-Benzenediol, 4-(2-amino-1-hydroxypropyl)-, (R-(R*,S*))-
• (-)-alpha-(1-Aminoethyl)-3,4-dihydroxybenzyl alcohol
• Neo-cobefrin (TN)
• Spectrum5_000912
• CHEMBL677
• LEVONORDEFRIN [VANDF]
• LEVONORDEFRIN [ORANGE BOOK]
• Nordefrin, l-
• R81X549E70
• NCGC00016542-01
• Corbadrine (INN)
• DTXCID4026349
• CORBADRINE [MART.]
• NORDEFRIN [WHO-DD]
• KBio3_001440
• NCGC00016542-05
• KBio1_000315
• AB00513909
• (+/-)-COBEFRIN
• 4-[(1R,2S)-2-Amino-1-hydroxypropyl]-1,2-benzenediol
• CHEBI:141146
• BSPBio_000698
• Nordefrin (-)-form
• DivK1c_000315
• L-alpha-Methylnoradrenaline
• Spectrum2_001055
• NCGC00016542-06
• D02388
• Dl-corbadrine
• GEFQWZLICWMTKF-CDUCUWFYSA-N
• BRD-K02976377-001-07-4
• BRD-K02976377-001-08-2

• MDL： MFCD00134415
• Inchi： 1S/C9H13NO3/c1-5(10)9(13)6-2-3-7(11)8(12)4-6/h2-5,9,11-13H,10H2,1H3/t5-,9-/m0/s1
• InChI Key： GEFQWZLICWMTKF-CDUCUWFYSA-N
• SMILES： [C@H](C1C=CC(O)=C(O)C=1)(O)[C@@H](N)C

Computed Properties

• Exact Mass: 183.09000
• Monoisotopic Mass: 183.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 86.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.328
• Melting Point: 212-215°C dec.
• Boiling Point: 431.575°C at 760 mmHg
• Flash Point: 214.809°C
• Refractive Index: 1.633
• Solubility: DMSO: soluble5mg/mL, clear (warmed)
• PSA: 86.71000
• LogP: 1.17870
• Merck: 13,6725
• Specific Rotation: D25 -31.0° (c = 0.5 in 0.01N HCl)
• Solubility: Not determined

Levonordefrin Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGII
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 12.6 i.v. (Luduena)
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes